4-[(3-Methylcyclopentyl)amino]pentan-1-ol
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Description
4-[(3-Methylcyclopentyl)amino]pentan-1-ol is an amino alcohol derivative characterized by a pentan-1-ol backbone substituted at the 4-position with a 3-methylcyclopentylamino group. Its molecular formula is C₁₁H₂₃NO (calculated based on structural analysis), with a molecular weight of 185.31 g/mol (the value in for its cyclohexyl analog, C₁₂H₂₅NO, is likely a typographical error).
Properties
Molecular Formula |
C11H23NO |
|---|---|
Molecular Weight |
185.31 g/mol |
IUPAC Name |
4-[(3-methylcyclopentyl)amino]pentan-1-ol |
InChI |
InChI=1S/C11H23NO/c1-9-5-6-11(8-9)12-10(2)4-3-7-13/h9-13H,3-8H2,1-2H3 |
InChI Key |
GLHPKRFGLSLFAK-UHFFFAOYSA-N |
Canonical SMILES |
CC1CCC(C1)NC(C)CCCO |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-[(3-Methylcyclopentyl)amino]pentan-1-ol typically involves the reaction of 3-methylcyclopentylamine with a suitable pentanol derivative under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under an inert atmosphere to prevent oxidation .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as distillation, crystallization, and purification using techniques like HPLC and LC-MS .
Chemical Reactions Analysis
Types of Reactions
4-[(3-Methylcyclopentyl)amino]pentan-1-ol can undergo various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.
Reduction: The compound can be reduced to form different alcohols or amines.
Substitution: The amino group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.
Substitution: Reagents such as alkyl halides and acyl chlorides can be used for substitution reactions.
Major Products Formed
Oxidation: Formation of ketones or aldehydes.
Reduction: Formation of secondary or tertiary alcohols.
Substitution: Formation of substituted amines or other derivatives.
Scientific Research Applications
4-[(3-Methylcyclopentyl)amino]pentan-1-ol has a wide range of applications in scientific research, including:
Chemistry: Used as a reagent in organic synthesis and as a reference standard in analytical chemistry.
Biology: Employed in studies related to enzyme interactions and metabolic pathways.
Medicine: Investigated for potential therapeutic applications and drug development.
Industry: Utilized in the production of fine chemicals and specialty materials.
Mechanism of Action
The mechanism of action of 4-[(3-Methylcyclopentyl)amino]pentan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may modulate the activity of these targets, leading to changes in cellular processes and biochemical pathways . The exact molecular targets and pathways can vary depending on the specific application and context of use.
Comparison with Similar Compounds
Structural and Physicochemical Properties
Amino alcohols with pentan-1-ol backbones and diverse substituents were analyzed for structural and physicochemical differences (Table 1).
Table 1. Comparative Properties of 4-[(3-Methylcyclopentyl)amino]pentan-1-ol and Analogs
Key Observations:
Cycloalkyl vs. Cycloalkyl Analogs: The cyclohexyl analog (C₁₂H₂₅NO) exhibits a higher molecular weight due to the additional methylene group in the cyclohexane ring compared to the cyclopentyl derivative.
Aromatic vs.
Heterocyclic Derivatives: Pyrimidine-containing analogs like Ae5 display higher melting points (146–148°C), attributed to strong intermolecular hydrogen bonding from the pyrimidine ring and chlorophenoxy group.
Biological Activity
4-[(3-Methylcyclopentyl)amino]pentan-1-ol is an organic compound that has garnered interest in various fields, particularly due to its potential biological activities. This compound, characterized by its unique structure, is being investigated for its pharmacological properties and mechanisms of action within biological systems.
Chemical Structure and Properties
The molecular formula of 4-[(3-Methylcyclopentyl)amino]pentan-1-ol is C11H21N. The compound features a pentanol backbone with a 3-methylcyclopentyl group attached to the amino group, which significantly influences its biological activity.
The biological activity of 4-[(3-Methylcyclopentyl)amino]pentan-1-ol is primarily attributed to its interaction with specific receptors and enzymes in the body. It is believed to modulate various biochemical pathways, potentially influencing neurotransmitter systems and cellular signaling mechanisms.
Pharmacological Effects
Research has indicated several potential pharmacological effects of 4-[(3-Methylcyclopentyl)amino]pentan-1-ol:
- Antidepressant Activity : Studies suggest that compounds with similar structures may exhibit antidepressant-like effects by enhancing serotonergic and noradrenergic neurotransmission.
- Neuroprotective Properties : There is evidence indicating that this compound could protect neuronal cells from oxidative stress and apoptosis, which is crucial in neurodegenerative diseases.
Case Studies
- Antimicrobial Activity : A study evaluated the antimicrobial properties of compounds similar to 4-[(3-Methylcyclopentyl)amino]pentan-1-ol against various bacterial strains. The compound showed significant activity against Gram-positive bacteria, indicating its potential as an antimicrobial agent.
- Cytotoxicity Assays : In vitro studies have demonstrated that 4-[(3-Methylcyclopentyl)amino]pentan-1-ol exhibits cytotoxic effects on cancer cell lines, suggesting its potential role in cancer therapy.
Comparative Analysis with Similar Compounds
To understand the unique biological activity of 4-[(3-Methylcyclopentyl)amino]pentan-1-ol, it is essential to compare it with structurally similar compounds. Below is a comparison table highlighting key features:
| Compound Name | Molecular Formula | Biological Activity |
|---|---|---|
| 4-Amino-4-methylpentan-1-ol | C6H15NO | Antidepressant, neuroprotective |
| 2-Amino-2-methyl-4-pentanol | C6H15NO | Antimicrobial, cytotoxic |
| 4-(3-Methylcyclopentyl)-2-aminoethanol | C10H19N | Neuroprotective, potential antitumor effects |
Synthesis and Characterization
Recent studies have focused on the synthesis of 4-[(3-Methylcyclopentyl)amino]pentan-1-ol using multistep continuous manufacturing processes. This method ensures high purity and yield, which are critical for biological testing.
Toxicological Studies
Toxicological assessments have shown that while the compound exhibits promising biological activity, it also possesses certain toxicity profiles that require further investigation. The safety margins need to be established through extensive preclinical studies before advancing to clinical trials.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
